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Compound of Interest

Compound Name: Ferrous picrate

Cat. No.: B1611519 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Content: This technical guide provides a comprehensive overview of the thermal analysis

of ferrous picrate, an energetic material with applications ranging from historical explosives to

modern fuel catalysts. The document details its thermal behavior, presents quantitative data

from thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC), outlines

detailed experimental protocols, and includes visual diagrams of the analytical workflow and

decomposition process.

Introduction: Understanding Ferrous Picrate
Ferrous picrate, or iron(II) picrate, is a metal salt formed from the reaction of picric acid with

iron.[1] Historically, metal picrates were studied for their explosive properties.[1] More recently,

ferrous picrate has gained attention as a homogeneous combustion catalyst in fuels, where it

enhances combustion efficiency and reduces soot emissions.[2][3] The thermal behavior of

ferrous picrate is of critical importance for assessing its stability, safety, and performance,

particularly as its sensitivity is highly dependent on its hydration state.[4][5]

This guide focuses on the methodologies used to characterize the thermal decomposition of

ferrous picrate, primarily through Thermogravimetric Analysis (TGA) and Differential Scanning

Calorimetry (DSC), which provide quantitative data on mass loss and heat flow as a function of

temperature.[6]
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Thermal Decomposition Profile
The thermal decomposition of ferrous picrate is a multi-stage process that is significantly

influenced by its water of crystallization.

Hydration State: Ferrous picrate typically exists in a hydrated form, with studies identifying it

as a hexahydrate (six water molecules) to an octahydrate (eight or more water molecules).[1]

[5] This crystalline water is a key factor in its stability, rendering the hydrated forms

significantly less sensitive to friction and impact than the anhydrous form.[5]

Dehydration: The first stage of decomposition involves the loss of these water molecules.

This dehydration process occurs upon heating, typically in the range of 300 K to 400 K

(approximately 27 °C to 127 °C).[1][4]

Exothermic Decomposition: Following dehydration, the anhydrous ferrous picrate
undergoes a strong exothermic decomposition. A critical finding from safety analysis is that

under typical heating conditions, the hydrated salt begins to decompose before it is fully

dehydrated.[5] This overlap of dehydration and decomposition is a crucial characteristic, as it

suggests that the formation of the more hazardous anhydrous salt is unlikely under normal

environmental conditions or rapid heating.[5] The decomposition of ferrous picrate initiates

at a lower temperature and with less intensity (lower heat of reaction) compared to picric

acid.[1][4]

Quantitative Thermal Analysis Data
The following table summarizes the key quantitative data reported in the literature for the

thermal analysis of ferrous picrate.
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Parameter Value / Observation Source Context

Hydration State
Hexahydrate (6 H₂O) to

Octahydrate (8+ H₂O)

Determined by

thermogravimetry and

elemental analysis.[1][5]

Dehydration Temperature

Range
300 K - 400 K (27 °C - 127 °C)

The temperature range over

which combined water

molecules are lost.[1]

Decomposition Onset

Temperature
Lower than picric acid

Determined by Differential

Scanning Calorimetry (DSC).

[1][4]

Decomposition Temperature 523 K (250 °C)

Temperature at which ferrous

picrate decomposes when

used as a fuel catalyst.[2][3][7]

Heat of Reaction

(Decomposition)
Less than that of picric acid

DSC measurements indicate a

less intense exothermic

reaction.[1][4]

Key Safety Observation
Decomposes before full

dehydration

Under experimental heating,

decomposition begins before

all water is removed.[5]

Experimental Protocols
This section provides a detailed methodology for the simultaneous TGA/DSC thermal analysis

of ferrous picrate, based on standard practices for energetic materials.[6][8]

Sample Preparation
Handling Precautions: Ferrous picrate is an energetic material. All handling must be

conducted in a well-ventilated area or fume hood, using appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat. Use non-sparking tools.

Sample Quantity: Weigh a small amount of the ferrous picrate sample, typically 1-5 mg,

using a high-precision microbalance. A smaller sample size is crucial for analyzing energetic

materials to minimize risk and prevent damage to the instrument.
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Crucible Selection: Use an aluminum crucible with a pinhole lid. The pinhole allows for the

controlled release of gaseous decomposition products, preventing pressure buildup while

maintaining a relatively stable atmosphere around the sample.

TGA/DSC Instrument Parameters
The following are recommended starting parameters for a simultaneous TGA/DSC analysis.

These may need optimization based on the specific instrument and sample characteristics.

Instrument Preparation:

Ensure the TGA/DSC instrument is clean and calibrated for both temperature and heat

flow using standard reference materials (e.g., Indium for temperature and heat flow).

Perform a blank run with an empty, tared crucible to establish a stable baseline.

Experimental Conditions:

Temperature Program: Heat the sample from ambient temperature (e.g., 25 °C) to a final

temperature of approximately 500 °C. The final temperature should be sufficient to ensure

complete decomposition.

Heating Rate: A controlled heating rate of 5-10 °C/min is recommended. Slower heating

rates can provide better resolution of overlapping thermal events, such as dehydration and

initial decomposition.[5]

Atmosphere: Use an inert atmosphere, such as nitrogen or argon, with a consistent purge

gas flow rate (e.g., 20-50 mL/min). This prevents oxidative reactions and ensures that the

observed thermal events are solely due to thermal decomposition.

Data Analysis
TGA Curve Analysis:

Identify and quantify the mass loss steps. The initial mass loss corresponds to the

dehydration of the sample. Calculate the percentage mass loss to determine the number

of water molecules per formula unit of ferrous picrate.
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The subsequent significant mass loss corresponds to the decomposition of the anhydrous

salt.

DSC Curve Analysis:

Identify endothermic and exothermic peaks. Dehydration is typically an endothermic

process (absorbs heat), which will appear as a peak in that direction.

The primary decomposition of ferrous picrate is a strong exothermic event (releases

heat).

Determine the onset temperature, peak temperature, and conclusion temperature for each

thermal event.

Integrate the area under the exothermic peak to quantify the heat of decomposition (ΔH),

typically expressed in J/g.

Mandatory Visualizations
Experimental Workflow for TGA/DSC Analysis

Sample Preparation
Instrumental Analysis

Data Processing
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- % Mass Loss (H2O)

- Decomposition Mass Loss

Analyze DSC:
- Onset/Peak Temps

- Enthalpy (ΔH)

Generate Report

Click to download full resolution via product page

Caption: Experimental workflow for the TGA/DSC analysis of ferrous picrate.

Logical Pathway of Thermal Events
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Ferrous Picrate Hydrate
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Caption: Logical sequence of thermal events for hydrated ferrous picrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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